Cas no 1083317-98-9 (5-(5-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(5-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1083317-98-9
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 5782782
• PubChem ID: 68158715
• Update Time: 2025-06-11

5-(5-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid
• 5-(5-methylthiophen-2-yl)isoxazole-3-carboxylic acid
• 5-(5-Methyl-2-thienyl)isoxazole-3-carboxylic Acid
• MFCD07377116
• SUPRMLNXLANGOX-UHFFFAOYSA-N
• SCHEMBL11902892
• AKOS019025207
• SY267754
• EN300-1857778
• 1083317-98-9

• Inchi： 1S/C9H7NO3S/c1-5-2-3-8(14-5)7-4-6(9(11)12)10-13-7/h2-4H,1H3,(H,11,12)
• InChI Key： SUPRMLNXLANGOX-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 209.01466426g/mol
• Monoisotopic Mass: 209.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.6Ų

Additional information on 5-(5-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(5-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 1083317-98-9)

5-(5-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid, identified by its CAS number 1083317-98-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole family, characterized by a five-membered ring containing two oxygen atoms and one nitrogen atom. The presence of a thiophene moiety at the 5-position and a carboxylic acid group at the 3-position introduces unique electronic and steric properties, making it a promising scaffold for drug discovery.

The structural features of 5-(5-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid contribute to its potential biological activity. The thiophene ring is known for its ability to modulate electron density through conjugation with the oxazole ring, which can influence interactions with biological targets. Additionally, the carboxylic acid functionality provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored pharmacological properties.

In recent years, there has been growing interest in oxazole derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that oxazole-containing compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiophene ring into these derivatives further enhances their potential by introducing additional aromaticity and electronic richness. This combination of structural elements makes 5-(5-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid a valuable candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 5-(5-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid is its versatility in chemical modification. The carboxylic acid group can be esterified, amidated, or used to form salts, allowing for the creation of diverse derivatives with distinct pharmacokinetic profiles. Similarly, the thiophene ring can undergo functionalization at various positions, enabling the exploration of different biological interactions. These synthetic possibilities make this compound an attractive tool for researchers seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry have also highlighted the potential of 5-(5-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid as a lead compound. Molecular docking studies have shown that this molecule can interact with various protein targets, including enzymes and receptors involved in disease pathways. These virtual screening approaches have accelerated the identification of promising candidates for further experimental validation.

The pharmaceutical industry has been particularly interested in heterocyclic compounds due to their inherent biological activity and synthetic accessibility. 5-(5-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid exemplifies this trend by combining structural elements known to enhance drug-like properties. Its potential as an intermediate in drug development has been recognized by several research groups, leading to ongoing studies aimed at optimizing its pharmacological profile.

In conclusion, 5-(5-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 1083317-98-9) represents a significant advancement in medicinal chemistry. Its unique structural features and synthetic flexibility position it as a valuable scaffold for the development of new therapeutic agents. As research in this area continues to progress, it is likely that this compound will play an increasingly important role in the discovery and design of novel drugs targeting various diseases.